6,8-dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 6,8-dichloro-2-(2-chlorophenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H6Cl3NO2/c15-7-5-9-12(11(17)6-7)18-13(20-14(9)19)8-3-1-2-4-10(8)16/h1-6H
• InChI Key: OWLYKMMLRYZRIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=C(C=C3Cl)Cl)C(=O)O2)Cl
• Molecular Formula: C14H6Cl3NO2
• Molecular Weight: 326.6 g/mol
• CAS No.: 301194-54-7

Description

6,8-dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one is a useful research compound. Its molecular formula is C14H6Cl3NO2 and its molecular weight is 326.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Properties

One significant area of research involving derivatives of 6,8-dichloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one focuses on their synthesis and evaluation as antimicrobial agents. A study detailed the synthesis of quinazolines derived from a closely related compound, 6,8-dibromo-2-(2-carboxyphenyl)-4H-3,1-benzoxazin-4-one, demonstrating their potential as antimicrobial agents. This work highlights the chemical reactivity of these compounds towards electrophilic and nucleophilic reagents, leading to the formation of heterobicyclic nitrogen compounds with investigated antimicrobial activity (Nassar, 2009).

Structural and Crystallographic Studies

The crystal structure of anilazine, a triazine fungicide, shares similarities with the core structure of this compound. Structural analysis reveals a dihedral angle between the planes of the triazine and benzene rings, with weak intermolecular interactions contributing to a three-dimensional architecture. This type of analysis is crucial for understanding the physical properties and potential reactivity of similar compounds (Jeon et al., 2014).

Synthetic Behavior and Reactivity

Research into the synthetic behavior and reactivity of 2-carboxyvinyl-6,8-dibromo-4H-3,1-benzoxazin-4-one towards different nucleophiles has provided insights into the chemical versatility of this compound class. These studies have led to the creation of various substituted quinazolinones and benzamide derivatives, showcasing the potential for developing new chemical entities with varied biological activities (Ei-Hashash et al., 2006).

Allelochemical Properties and Agricultural Applications

Compounds with the (2H)-1,4-benzoxazin-3(4H)-one skeleton, similar in structure to this compound, have been studied for their allelochemical properties. These compounds, including DIBOA and DIMBOA, have demonstrated significant biological activities such as phytotoxic, antimicrobial, and insecticidal properties, indicating potential agronomic utility. This research encompasses the isolation, synthesis, and application of these compounds in agricultural settings (Macias et al., 2006).